2-[3-Carboxy-6-(decanoylamino)-4,5-dihydroxyoxan-2-yl]oxy-5,15,32,43,65-pentachloro-18,26,31,47,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-44-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-64-[4,5,6-trihydroxy-3-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid

• CAS No.: 137053-19-1
• Molecular Formula: C87H91Cl5N8O35
• Molecular Weight: 1985.9 g/mol
• IUPAC Name: 2-[3-carboxy-6-(decanoylamino)-4,5-dihydroxyoxan-2-yl]oxy-5,15,32,43,65-pentachloro-18,26,31,47,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-44-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-64-[4,5,6-trihydroxy-3-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid
• InChI: InChI=1S/C87H91Cl5N8O35/c1-3-4-5-6-7-8-9-10-52(107)94-81-68(113)66(111)54(82(122)123)86(134-81)131-71-33-18-42(90)73(43(91)19-33)129-50-22-32-21-49(74(50)133-85-39(27-101)64(109)69(114)84(126)135-85)128-47-14-12-30(16-40(47)88)63(108)61-79(120)97-59(38-25-35(26-46(106)55(38)92)127-48-20-29(11-13-44(48)104)56(93-2)75(116)99-61)78(119)96-58(32)76(117)95-57-31-15-37(72(41(89)17-31)132-87-70(115)67(112)65(110)51(28-102)130-87)53-36(23-34(103)24-45(53)105)60(83(124)125)98-80(121)62(71)100-77(57)118/h11-26,39,51,54,56-71,81,84-87,93,101-106,108-115,126H,3-10,27-28H2,1-2H3,(H,94,107)(H,95,117)(H,96,119)(H,97,120)(H,98,121)(H,99,116)(H,100,118)(H,122,123)(H,124,125)
• InChI Key: WYCHNRSSNSYYGA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCC(=O)NC1C(C(C(C(O1)OC2C3C(=O)NC(C4=C(C(=CC(=C4)O)O)C5=C(C(=CC(=C5)C(C(=O)N3)NC(=O)C6C7=CC(=C(C(=C7)OC8=C(C=C2C=C8Cl)Cl)OC9C(C(C(C(O9)O)O)O)CO)OC1=C(C=C(C=C1)C(C1C(=O)NC(C2=C(C(=CC(=C2)OC2=C(C=CC(=C2)C(C(=O)N1)NC)O)O)Cl)C(=O)N6)O)Cl)Cl)OC1C(C(C(C(O1)CO)O)O)O)C(=O)O)C(=O)O)O)O
• Synonyms: MM 55268; MM-55268; Ristomycin A aglycone, 5,22,31,45,55-pentachloro-7-demethyl-64-O-demethyl-34-O-((2-deoxy-2-((1-oxodecyl)amino)-alpha-D-glucopyranuronosyl)amino)-44-O-beta-D-glucopyranosyl-56-O-beta-D-mannopyranosyl-N15-methyl-

Description

2-[3-Carboxy-6-(decanoylamino)-4,5-dihydroxyoxan-2-yl]oxy-5,15,32,43,65-pentachloro-18,26,31,47,49-pentahydroxy-22-(methylamino)-21,35,38,54,56,59-hexaoxo-44-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-64-[4,5,6-trihydroxy-3-(hydroxymethyl)oxan-2-yl]oxy-7,13,28-trioxa-20,36,39,53,55,58-hexazaundecacyclo[38.14.2.23,6.214,17.219,34.18,12.123,27.129,33.141,45.010,37.046,51]hexahexaconta-3,5,8,10,12(64),14,16,23(61),24,26,29(60),30,32,41(57),42,44,46(51),47,49,62,65-henicosaene-52-carboxylic acid is a natural product found in Amycolatopsis with data available.